Cas no 868707-84-0 (1,4-Benzodioxin-6-carboxaldehyde, 2,3-dihydro-8-methyl-)

1,4-Benzodioxin-6-carboxaldehyde, 2,3-dihydro-8-methyl- structure
868707-84-0 structure
Product Name:1,4-Benzodioxin-6-carboxaldehyde, 2,3-dihydro-8-methyl-
CAS No:868707-84-0
MF:C10H10O3
MW:178.184603214264
CID:718983
Update Time:2024-01-31

1,4-Benzodioxin-6-carboxaldehyde, 2,3-dihydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-6-carboxaldehyde, 2,3-dihydro-8-methyl-
    • 1,4-Benzodioxin-6-carboxaldehyde, 2,3-dihydro-8-methyl-
    • Inchi: 1S/C10H10O3/c1-7-4-8(6-11)5-9-10(7)13-3-2-12-9/h4-6H,2-3H2,1H3
    • InChI Key: VAZVOXRCXASBLG-UHFFFAOYSA-N
    • SMILES: O1C2=C(C)C=C(C=O)C=C2OCC1

Computed Properties

  • Exact Mass: 178.063
  • Monoisotopic Mass: 178.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2

Experimental Properties

  • Density: 1.217±0.06 g/cm3(Predicted)
  • Boiling Point: 295.7±29.0 °C(Predicted)
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